Cas no 941966-89-8 (3-4-(benzenesulfonyl)butanamido-1-benzofuran-2-carboxamide)

• Product Name: 3-4-(benzenesulfonyl)butanamido-1-benzofuran-2-carboxamide
• CAS No: 941966-89-8
• MF: C₁₉H₁₈N₂O₅S
• MW: 386.421623706818
• CID: 5502406
• Update Time: 2025-06-09

3-4-(benzenesulfonyl)butanamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[4-(benzenesulfonyl)butanoylamino]-1-benzofuran-2-carboxamide
• 3-4-(benzenesulfonyl)butanamido-1-benzofuran-2-carboxamide

• Inchi： 1S/C19H18N2O5S/c20-19(23)18-17(14-9-4-5-10-15(14)26-18)21-16(22)11-6-12-27(24,25)13-7-2-1-3-8-13/h1-5,7-10H,6,11-12H2,(H2,20,23)(H,21,22)
• InChI Key： DDBVBCHWXYMOST-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CCCS(C2=CC=CC=C2)(=O)=O)=C1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-4-(benzenesulfonyl)butanamido-1-benzofuran-2-carboxamide

Introduction to Compound with CAS No. 941966-89-8 and Product Name: 3-4-(benzenesulfonyl)butanamido-1-benzofuran-2-carboxamide

The compound with the CAS number 941966-89-8 and the product name 3-4-(benzenesulfonyl)butanamido-1-benzofuran-2-carboxamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including benzenesulfonyl, butanamido, and benzofuran, makes it a versatile scaffold for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, which are known for their diverse biological activities. Among these, benzofuran derivatives have emerged as promising candidates for treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound in question, 3-4-(benzenesulfonyl)butanamido-1-benzofuran-2-carboxamide, is a prime example of how structural modifications can enhance pharmacological properties. Its unique chemical configuration allows for selective interactions with biological targets, making it an attractive molecule for further investigation.

The benzenesulfonyl group in the molecule contributes to its hydrophobicity and binding affinity, which are crucial factors in drug design. This moiety has been extensively studied for its role in modulating enzyme activity and receptor binding. Additionally, the butanamido moiety introduces a polar region that can interact with hydrophilic pockets on protein surfaces. Such structural features are essential for optimizing drug-like properties such as solubility, permeability, and metabolic stability.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The specific arrangement of functional groups in 3-4-(benzenesulfonyl)butanamido-1-benzofuran-2-carboxamide suggests that it may possess similar therapeutic potential. Researchers have been exploring its efficacy in preclinical models to evaluate its pharmacokinetic profile and mechanism of action.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated purification methods, have been employed to achieve the desired molecular structure. These methodologies underscore the compound's complexity and the sophistication of modern chemical synthesis.

In the context of drug discovery, computational modeling has played a pivotal role in understanding the interactions between 3-4-(benzenesulfonyl)butanamido-1-benzofuran-2-carboxamide and biological targets. Molecular docking studies have revealed that this compound can bind to specific proteins involved in disease pathways. This information has been instrumental in designing analogs with improved pharmacological properties. Furthermore, virtual screening techniques have accelerated the identification of potential lead compounds for further optimization.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in agrochemical research as a precursor for developing novel pesticides with enhanced efficacy and environmental safety. The benzofuran core provides a stable framework that can be modified to target specific biological pathways in pests while minimizing toxicity to non-target organisms.

As research progresses, the demand for innovative chemical entities continues to grow. The development of 3-4-(benzenesulfonyl)butanamido-1-benzofuran-2-carboxamide exemplifies how interdisciplinary approaches can lead to breakthroughs in drug discovery. By integrating synthetic chemistry, computational biology, and pharmacology, scientists are paving the way for next-generation therapeutics that address unmet medical needs.

In conclusion, the compound with CAS no. 941966-89-8 represents a significant contribution to the field of medicinal chemistry. Its unique structure and functional groups make it a valuable tool for exploring new therapeutic strategies. As research efforts continue to uncover its potential applications, it is likely to play a crucial role in future drug development initiatives.